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Compound of Interest

(2-chloro-1H-imidazol-5-
Compound Name:
yl)methanol
CAS No.: 1067894-58-9
Cat. No.: B2634743
. J

The imidazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is a
cornerstone of medicinal chemistry.[4][5] Its unique electronic and structural properties allow it
to interact with a wide array of biological targets, making it a fundamental building block in the
design of novel therapeutic agents.[5][6] The significance of the imidazole core is rooted in its
chemical nature; it is a polar, ionizable, and aromatic system capable of acting as both a
hydrogen bond donor and acceptor.[5] This versatility enables imidazole-containing molecules
to form strong and specific interactions with biological macromolecules such as enzymes and
receptors.[5] Furthermore, the imidazole ring is a key component of naturally occurring
biomolecules like the amino acid histidine, the neurotransmitter histamine, and purines,
highlighting its inherent biocompatibility and crucial role in biological systems.[4][5] These
features contribute to the favorable pharmacokinetic profiles often observed in imidazole-based
drugs.[5]

The journey of the imidazole scaffold from a simple organic molecule, first synthesized by
Heinrich Debus in 1858, to a "privileged scaffold" in drug discovery is a testament to its
remarkable versatility.[4] This has spurred the development of a vast array of synthetic
imidazole-containing drugs with a wide spectrum of therapeutic applications, including
antifungal, antibacterial, anticancer, and anti-inflammatory activities.[4]

Synthetic Strategies for Imidazole Scaffolds
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The construction of the imidazole core and its derivatives can be achieved through various
synthetic strategies, with the choice of method often depending on the desired substitution
pattern and the availability of starting materials.

Key Synthetic Methodologies:

o Debus-Radziszewski Imidazole Synthesis: This classical multi-component reaction involves
the condensation of a 1,2-dicarbonyl compound, an aldehyde, and ammonia to yield
substituted imidazoles.[5]

e van Leusen Imidazole Synthesis: This method utilizes the reaction of a tosylmethyl
isocyanide (TosMIC) with an aldimine to form the imidazole ring.

e Microwave-Assisted and Solvent-Free Methods: Advances in green chemistry have led to
the development of more efficient and environmentally friendly synthetic routes.[7]

The synthetic tractability of the imidazole scaffold allows for the generation of diverse molecular
libraries with a wide range of biological activities.[5]

Pharmacological Significance and Diverse
Biological Activities

Imidazole derivatives have demonstrated a broad spectrum of pharmacological activities,
establishing them as crucial scaffolds in drug discovery and development.[8] Their diverse
biological actions include anti-cancer, anti-mycobacterial, anti-hypertensive, anti-thrombin,
kinase inhibition, anti-diarrheal, and anti-platelet effects.[8]

Antifungal Activity

Imidazole-containing compounds are the foundation of many clinically used antifungal agents.

[5]

e Mechanism of Action: The primary mode of action for most antifungal imidazoles is the
inhibition of the fungal cytochrome P450 enzyme, lanosterol 14a-demethylase. This enzyme
is crucial for the biosynthesis of ergosterol, a vital component of the fungal cell membrane.
Inhibition of this enzyme disrupts membrane integrity, leading to fungal cell death.[5] Notable
examples of antifungal imidazoles include clotrimazole, ketoconazole, and miconazole.[7]
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Anticancer Activity

Novel imidazole derivatives are being designed as inhibitors of specific kinases and other
signaling proteins that are dysregulated in cancer.[4]

o Mechanism of Action: Imidazole-based compounds can exert their anticancer effects through
various mechanisms, including:

o Topoisomerase lla catalytic inhibition[9]

o Focal adhesion kinase (FAK) inhibition[9]
o ¢c-MYC G-quadruplex DNA stabilization[9]
o Aurora kinase inhibition[9]

Dacarbazine (DTIC), an imidazole derivative, established this scaffold as a viable option for
anticancer drugs and received FDA approval in 1975.[4]

Anti-inflammatory Activity

Imidazole derivatives have shown potent anti-inflammatory effects by modulating key
inflammatory pathways.[5]

e Mechanism of Action:
o Inhibition of COX-2 enzyme[9]

o Inhibition of neutrophil degranulation and the generation of reactive oxygen species[9]

Antibacterial and Antiprotozoal Activity

Nitroimidazole compounds like metronidazole and benznidazole are effective against bacterial
and protozoal infections.[7]

e Mechanism of Action: These compounds can break the DNA double-strand helix and inhibit
protein kinase in microorganisms.[9]
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Experimental Protocols for Evaluation of Imidazole
Scaffolds

The discovery and development of novel imidazole-based therapeutic agents typically follow a
structured workflow, from initial design and synthesis to comprehensive biological evaluation.[5]

Workflow for Drug Discovery and Development
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Caption: A typical workflow for the discovery and development of imidazole-based drugs.
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MTT Cell Viability Assay Protocol

This assay is commonly used to assess the cytotoxic effects of compounds on cancer cell
lines.

1. Cell Seeding: a. Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well. b.
Incubate for 24 hours to allow for cell attachment.

2. Compound Treatment: a. Prepare serial dilutions of the imidazole-based test compound. b.
Treat the cells with varying concentrations of the compound and a vehicle control. c. Incubate
for 48-72 hours.

3. MTT Addition: a. Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)
solution to each well. b. Incubate for 2-4 hours to allow for the formation of formazan crystals.

4. Solubilization: a. Add a solubilization solution (e.g., DMSO) to dissolve the formazan crystals.

5. Data Analysis: a. Measure the absorbance at a specific wavelength (e.g., 570 nm). b.
Express cell viability as a percentage of the control (untreated cells). c. Calculate the IC50
value from the dose-response curve.[4]
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Caption: Workflow for the MTT cell viability assay.
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Signaling Pathways Modulated by Imidazole
Scaffolds

The diverse biological activities of imidazole derivatives stem from their ability to modulate a
wide range of signaling pathways.
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Caption: Inhibition of fungal ergosterol biosynthesis by imidazole antifungals.

Future Perspectives

The imidazole scaffold continues to be a highly attractive and versatile platform in medicinal
chemistry.[5] Current research is focused on several key areas, including the development of
targeted cancer therapies and novel antiviral and anti-inflammatory agents.[4] The inherent
physicochemical properties and synthetic tractability of the imidazole ring ensure that it will
remain a "privileged" structure for the foreseeable future, holding immense promise for
addressing unmet medical needs and advancing human health.[4][5]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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